Cas no 901234-17-1 (2-{5-(4-fluorophenyl)-2-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide)

• Product Name: 2-{5-(4-fluorophenyl)-2-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide
• CAS No: 901234-17-1
• MF: C₂₃H₂₀FN₃O₂S
• MW: 421.48720741272
• CID: 6616364
• PubChem ID: 20851969
• Update Time: 2025-06-22

2-{5-(4-fluorophenyl)-2-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[5-(4-fluorophenyl)-2-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl}-N-[(furan-2-yl)methyl]acetamide
• 901234-17-1
• HMS1624F13
• F3407-0880
• 2-((5-(4-fluorophenyl)-2-(p-tolyl)-1H-imidazol-4-yl)thio)-N-(furan-2-ylmethyl)acetamide
• 2-[[5-(4-fluorophenyl)-2-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl]-N-(furan-2-ylmethyl)acetamide
• 2-{[5-(4-fluorophenyl)-2-(4-methylphenyl)-1H-imidazol-4-yl]thio}-N-(2-furylmethyl)acetamide
• AKOS001789678
• 2-{5-(4-fluorophenyl)-2-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide

• Inchi： 1S/C23H20FN3O2S/c1-15-4-6-17(7-5-15)22-26-21(16-8-10-18(24)11-9-16)23(27-22)30-14-20(28)25-13-19-3-2-12-29-19/h2-12H,13-14H2,1H3,(H,25,28)(H,26,27)
• InChI Key： VJGFBVCZVPNZCE-UHFFFAOYSA-N
• SMILES： S(CC(NCC1=CC=CO1)=O)C1=C(C2C=CC(=CC=2)F)NC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 421.12602622g/mol
• Monoisotopic Mass: 421.12602622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 96.2Ų

Additional information on 2-{5-(4-fluorophenyl)-2-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide

Comprehensive Overview of 2-{5-(4-fluorophenyl)-2-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide (CAS No. 901234-17-1)

The compound 2-{5-(4-fluorophenyl)-2-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide, identified by its CAS No. 901234-17-1, is a structurally complex molecule with significant potential in pharmaceutical and biochemical research. Its unique imidazole and furan moieties make it a subject of interest for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly focusing on such heterocyclic compounds due to their versatility in medicinal chemistry.

In recent years, the demand for fluorophenyl-containing compounds has surged, driven by their applications in developing anti-inflammatory and antimicrobial agents. The presence of a 4-fluorophenyl group in this molecule enhances its binding affinity to biological targets, a feature highly sought after in drug design. Additionally, the methylphenyl and furan-2-yl components contribute to its metabolic stability, a critical factor in pharmacokinetics.

The sulfanyl linker in 2-{5-(4-fluorophenyl)-2-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide plays a pivotal role in its reactivity, enabling facile derivatization for structure-activity relationship (SAR) studies. This flexibility aligns with current trends in fragment-based drug discovery, where modular compounds are optimized for enhanced efficacy. The compound’s acetamide terminus further expands its utility, as this functional group is prevalent in bioactive molecules.

From an industrial perspective, CAS No. 901234-17-1 is gaining attention for its scalability in synthetic routes. Advances in green chemistry have prompted researchers to explore eco-friendly methods for producing such imidazole derivatives, reducing reliance on hazardous reagents. This aligns with global initiatives for sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial circles.

In the context of AI-driven drug discovery, this compound’s structural features are being analyzed using machine learning algorithms to predict its interactions with biological targets. The integration of computational chemistry tools has accelerated the identification of potential applications, such as kinase inhibition or GPCR modulation. These keywords reflect trending searches in biotech and pharma forums.

Safety and regulatory compliance are also critical considerations. While 2-{5-(4-fluorophenyl)-2-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide is not classified as hazardous, its handling requires standard laboratory precautions. The compound’s Material Safety Data Sheet (MSDS) provides detailed guidelines, a document often queried by researchers and manufacturers.

In summary, CAS No. 901234-17-1 represents a promising candidate for further investigation in drug development. Its multifaceted structure, combined with emerging synthetic methodologies and computational approaches, positions it at the forefront of modern medicinal chemistry. As the scientific community continues to explore its potential, this compound is likely to feature prominently in publications and patents.